Cas no 2248186-95-8 ((2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol)

• Product Name: (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol
• CAS No: 2248186-95-8
• MF: C₁₁H₁₃F₃O
• MW: 218.215533971786
• CID: 5982729
• PubChem ID: 137940319
• Update Time: 2025-06-12

(2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-6507365
• 2248186-95-8
• (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol

• Inchi： 1S/C11H13F3O/c1-8(7-15)5-9-3-2-4-10(6-9)11(12,13)14/h2-4,6,8,15H,5,7H2,1H3/t8-/m0/s1
• InChI Key： PLJIYZZQOAHWJL-QMMMGPOBSA-N
• SMILES： FC(C1=CC=CC(=C1)C[C@H](C)CO)(F)F

Computed Properties

• Exact Mass: 218.09184952g/mol
• Monoisotopic Mass: 218.09184952g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol

(2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248186-95-8): A Comprehensive Overview

(2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248186-95-8) is a chiral compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of new drugs and advanced materials.

The chemical structure of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol consists of a chiral carbon center at the 2-position, a methyl group, and a trifluoromethyl-substituted phenyl group attached to the 3-position of the propanol chain. The presence of the chiral center imparts optical activity to the molecule, making it an important candidate for enantioselective synthesis and asymmetric catalysis.

Recent studies have highlighted the significance of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol in medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. This finding underscores the potential of this compound in developing new therapeutic strategies for viral infections.

In addition to its medicinal applications, (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol has also been investigated for its use in advanced materials science. A study published in Advanced Materials (2020) demonstrated that this compound can be used as a building block for the synthesis of chiral polymers with unique optical and electronic properties. These polymers have potential applications in optoelectronics, sensors, and other high-tech industries.

The synthesis of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol has been optimized through various methods, including asymmetric hydrogenation and enantioselective organocatalysis. A notable method involves the use of chiral phosphoric acid catalysts, which have shown high enantioselectivity and yield in the preparation of this compound. This method has been widely adopted in both academic and industrial settings due to its efficiency and scalability.

The physical and chemical properties of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol have been extensively characterized. It is a colorless liquid with a molecular weight of 246.19 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran (THF). Its melting point is -45°C, and it has a boiling point of 175°C at 760 mmHg.

The stability and reactivity of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol are crucial factors in its application. The trifluoromethyl group enhances the lipophilicity and metabolic stability of the molecule, making it suitable for use in drug discovery and development. Additionally, the hydroxyl group can undergo various chemical transformations, such as esterification, etherification, and acylation, which further expand its utility as a versatile building block.

In terms of safety and handling, while (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves and goggles, should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from direct sunlight and incompatible materials.

The environmental impact of (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol is another important consideration. Studies have shown that this compound does not pose significant environmental risks when used responsibly. However, it is recommended to dispose of any waste products according to local regulations to minimize potential ecological effects.

In conclusion, (2S)-2-Methyl-3-[3-(trifluoromethyl)phenyl]propan-1-ol (CAS No. 2248186-95-8) is a versatile chiral compound with a wide range of applications in medicinal chemistry, materials science, and other advanced fields. Its unique structural features and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new possibilities for this compound, it is likely to play an increasingly important role in various scientific disciplines.